Cas no 13316-08-0 (5-chloro-[1,3]thiazolo[5,4-d]pyrimidine)

5-Chloro-[1,3]thiazolo[5,4-d]pyrimidine is a heterocyclic compound featuring a fused thiazole and pyrimidine ring system, with a chlorine substituent at the 5-position. This structure imparts significant reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of diverse derivatives. Its rigid bicyclic framework contributes to enhanced binding affinity in bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. The compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its synthetic utility and structural specificity make it valuable for medicinal chemistry and material science.
5-chloro-[1,3]thiazolo[5,4-d]pyrimidine structure
13316-08-0 structure
Product Name:5-chloro-[1,3]thiazolo[5,4-d]pyrimidine
CAS No:13316-08-0
MF:C5H2ClN3S
MW:171.607477664948
MDL:MFCD20483322
CID:1104815
Update Time:2025-10-15

5-chloro-[1,3]thiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-Thiazolo[5,4-d]pyrimidine
    • 5-chlorothiazolo[5,4-d]pyrimidine
    • 5-chloro-[1,3]thiazolo[5,4-d]pyrimidine
    • MDL: MFCD20483322
    • Inchi: 1S/C5H2ClN3S/c6-5-7-1-3-4(9-5)10-2-8-3/h1-2H
    • InChI Key: UDIYJWYHTBBBAC-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(=N1)SC=N2

Computed Properties

  • Exact Mass: 170.96596
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 38.67

5-chloro-[1,3]thiazolo[5,4-d]pyrimidine Pricemore >>

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5-chloro-[1,3]thiazolo[5,4-d]pyrimidine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:13316-08-0)5-chloro-[1,3]thiazolo[5,4-d]pyrimidine
Order Number:A888179
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:23
Price ($):994.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:13316-08-0)5-chloro-[1,3]thiazolo[5,4-d]pyrimidine
A888179
Purity:99%
Quantity:1g
Price ($):994.0
Email